Cas no 107019-95-4 (Hymenidin)

• Product Name: Hymenidin
• CAS No: 107019-95-4
• MF: C₁₁H₁₂BrN₅O
• MW: 310.149880409241
• CID: 194334
• Update Time: 2025-04-19

Hymenidin Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxamide,N-[(2E)-3-(2-amino-1H-imidazol-5-yl)-2-propen-1-yl]-4-bromo-
• 2-DEBROMOOROIDIN
• Hymenidin

• Inchi： 1S/C11H12BrN5O/c12-7-4-9(15-5-7)10(18)14-3-1-2-8-6-16-11(13)17-8/h1-2,4-6,15H,3H2,(H,14,18)(H3,13,16,17)/b2-1+
• InChI Key： KHJREOQCERRAME-OWOJBTEDSA-N
• SMILES： BrC1=CNC(=C1)C(NC/C=C/C1=CN=C(N)N1)=O

Computed Properties

• Exact Mass: 309.02300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 99.6

Experimental Properties

• Color/Form: Not available
• PSA: 99.59000
• LogP: 2.49780
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives 2-heteroaryl carboxamides